N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H19FN4O/c20-16-3-7-18(8-4-16)24-11-9-23(10-12-24)14-19(25)22-17-5-1-15(13-21)2-6-17/h1-8H,9-12,14H2,(H,22,25)
• InChI Key: OGUMGFWNXDAFFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=C(C=C2)C#N)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN4O
• Molecular Weight: 338.4 g/mol

Description

N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide, also known as F13714, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. This compound belongs to the class of piperazine derivatives, which have been shown to have a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In

Mechanism of Action

The exact mechanism of action of N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide is not fully understood, but it is believed to involve the modulation of dopamine and serotonin neurotransmission in the brain. N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has been shown to act as a partial agonist at the dopamine D2 receptor, which may contribute to its antipsychotic and anxiolytic effects. N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide also has high affinity for the serotonin 5-HT1A receptor, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has been shown to have a wide range of biochemical and physiological effects in animal models. In particular, N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has been shown to increase dopamine and serotonin levels in the prefrontal cortex and striatum, which are regions of the brain involved in the regulation of mood, cognition, and behavior. N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has several advantages for use in lab experiments. It has high affinity and selectivity for the dopamine D2 and serotonin 5-HT1A receptors, which makes it a useful tool for studying the role of these receptors in various neurological and psychiatric disorders. N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide also has good pharmacokinetic properties, including good oral bioavailability and brain penetration.
However, there are also some limitations to the use of N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide in lab experiments. One limitation is that it has relatively low solubility in water, which can make it difficult to administer in certain experimental settings. Another limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide. One direction is to further explore its potential use as a therapeutic agent for various neurological and psychiatric disorders, including schizophrenia, depression, and anxiety disorders. Another direction is to investigate its potential use as a tool for studying the role of dopamine and serotonin neurotransmission in the brain. Finally, future research could focus on developing new derivatives of N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide with improved pharmacokinetic properties and selectivity for specific receptors.

Synthesis Methods

The synthesis of N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide involves the reaction of 4-cyanophenylacetic acid with 4-fluorobenzylpiperazine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting product is then purified by column chromatography to obtain N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide in high purity.

Scientific Research Applications

N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has been extensively studied for its potential use as a therapeutic agent for various neurological and psychiatric disorders. In particular, N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has been shown to have potent affinity for the dopamine D2 and serotonin 5-HT1A receptors, which are involved in the regulation of mood, cognition, and behavior. N-(4-cyanophenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has also been shown to have anxiolytic effects in animal models of anxiety, suggesting its potential use as an anxiolytic drug.